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Compound of Interest

Compound Name: Tetracosane-d50

Cat. No.: B106040 Get Quote

This guide provides immediate, procedural information for the safe handling and disposal of

Tetracosane-d50, a deuterated alkane. While classified as a non-hazardous substance,

adherence to standard laboratory safety protocols is essential to ensure a safe working

environment.[1][2]

Personal Protective Equipment (PPE)
The following table summarizes the necessary personal protective equipment for handling

Tetracosane-d50.
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PPE Category Item Specification

Eye Protection Safety Glasses

Must have side-shields to

protect against splashes and

airborne particles.[2]

Hand Protection Disposable Gloves

Nitrile gloves are

recommended for incidental

contact.[3] For prolonged

handling, consider double-

gloving.

Body Protection Laboratory Coat

A standard lab coat is sufficient

to protect clothing and skin

from potential contamination.

[3]

Respiratory Not generally required

Use in a well-ventilated area. A

respirator may be necessary if

dust is generated.[1][2]

Operational Plan: Step-by-Step Handling Procedure
Researchers and laboratory personnel should follow these steps to ensure the safe handling of

Tetracosane-d50.

Preparation:

Ensure the work area, typically a laboratory fume hood or a well-ventilated space, is clean

and uncluttered.

Confirm that a safety shower and eyewash station are readily accessible.[1]

Don the appropriate personal protective equipment as outlined in the table above.

Handling the Compound:

Tetracosane-d50 is a waxy solid at room temperature.
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Use a clean spatula or other appropriate tool to transfer the desired amount of the

compound.

Avoid creating dust. If the compound is in a powdered form, handle it with care to minimize

airborne particles.[2]

Close the container tightly after use to prevent contamination.

In Case of a Spill:

For a small spill, sweep up the solid material and place it in a suitable, closed container for

disposal.[2]

Avoid generating dust during cleanup.

Clean the spill area with a suitable solvent, such as ethanol, and wipe it down.

Disposal Plan
Proper disposal of Tetracosane-d50 and any contaminated materials is crucial for

environmental safety and regulatory compliance.

Waste Collection:

Collect waste Tetracosane-d50 and any materials used for cleaning up spills (e.g.,

contaminated wipes, gloves) in a clearly labeled, sealed container.

Label the container as "Non-hazardous chemical waste" and specify "Tetracosane-d50".

Disposal Route:

Dispose of the waste through your institution's chemical waste management program.

Do not dispose of Tetracosane-d50 down the drain or in regular trash.[1][2]

Workflow for Handling Tetracosane-d50
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Workflow for Safe Handling of Tetracosane-d50

1. Preparation

2. Handling

3. Disposal

Spill Response
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Caption: Workflow for Safe Handling of Tetracosane-d50.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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